THEOGALLIN
THEOGALLIN
Theogallin is a gallate ester resulting from the formal condensation of gallic acid with the (5R)-hydroxy group of (-)-quinic acid (i.e. the hydroxy group on the same side of the cyclohexane ring as the carboxy group). It is a gallate ester, a monocarboxylic acid and a tertiary alcohol. It derives from a gallic acid and a (-)-quinic acid.
Brand Name:
Vulcanchem
CAS No.:
17365-11-6
VCID:
VC0101446
InChI:
InChI=1S/C14H16O10/c15-6-1-5(2-7(16)10(6)18)12(20)24-9-4-14(23,13(21)22)3-8(17)11(9)19/h1-2,8-9,11,15-19,23H,3-4H2,(H,21,22)/t8-,9-,11-,14+/m1/s1
SMILES:
C1C(C(C(CC1(C(=O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)O)O
Molecular Formula:
C14H16O10
Molecular Weight:
344.27 g/mol
THEOGALLIN
CAS No.: 17365-11-6
Main Products
VCID: VC0101446
Molecular Formula: C14H16O10
Molecular Weight: 344.27 g/mol
CAS No. | 17365-11-6 |
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Product Name | THEOGALLIN |
Molecular Formula | C14H16O10 |
Molecular Weight | 344.27 g/mol |
IUPAC Name | (1S,3R,4R,5R)-1,3,4-trihydroxy-5-(3,4,5-trihydroxybenzoyl)oxycyclohexane-1-carboxylic acid |
Standard InChI | InChI=1S/C14H16O10/c15-6-1-5(2-7(16)10(6)18)12(20)24-9-4-14(23,13(21)22)3-8(17)11(9)19/h1-2,8-9,11,15-19,23H,3-4H2,(H,21,22)/t8-,9-,11-,14+/m1/s1 |
Standard InChIKey | LDPLFHGGZNSKDS-FTBFGRRBSA-N |
Isomeric SMILES | C1[C@H]([C@H]([C@@H](C[C@@]1(C(=O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)O)O |
SMILES | C1C(C(C(CC1(C(=O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)O)O |
Canonical SMILES | C1C(C(C(CC1(C(=O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)O)O |
Description | Theogallin is a gallate ester resulting from the formal condensation of gallic acid with the (5R)-hydroxy group of (-)-quinic acid (i.e. the hydroxy group on the same side of the cyclohexane ring as the carboxy group). It is a gallate ester, a monocarboxylic acid and a tertiary alcohol. It derives from a gallic acid and a (-)-quinic acid. |
Synonyms | 3-galloylquinic acid theogallin |
PubChem Compound | 442988 |
Last Modified | Nov 11 2021 |
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